Cas no 2411310-67-1 (2-Chloro-N-(2-methyl-2-phenoxypropyl)propanamide)

• Product Name: 2-Chloro-N-(2-methyl-2-phenoxypropyl)propanamide
• CAS No: 2411310-67-1
• MF: C₁₃H₁₈ClNO₂
• MW: 255.740522861481
• CID: 6031351
• PubChem ID: 146086036
• Update Time: 2025-06-12

2-Chloro-N-(2-methyl-2-phenoxypropyl)propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-7560117
• 2-Chloro-N-(2-methyl-2-phenoxypropyl)propanamide
• 2411310-67-1
• Z1562141831

• Inchi： 1S/C13H18ClNO2/c1-10(14)12(16)15-9-13(2,3)17-11-7-5-4-6-8-11/h4-8,10H,9H2,1-3H3,(H,15,16)
• InChI Key： ZJVBPHWUCMOZSI-UHFFFAOYSA-N
• SMILES： ClC(C)C(NCC(C)(C)OC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 255.1026065g/mol
• Monoisotopic Mass: 255.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3Ų

Additional information on 2-Chloro-N-(2-methyl-2-phenoxypropyl)propanamide

Comprehensive Overview of 2-Chloro-N-(2-methyl-2-phenoxypropyl)propanamide (CAS No. 2411310-67-1)

2-Chloro-N-(2-methyl-2-phenoxypropyl)propanamide (CAS No. 2411310-67-1) is a specialized organic compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This compound, characterized by its unique molecular structure, is often explored for its potential applications in crop protection and intermediate synthesis. With the growing demand for sustainable agricultural solutions, researchers are increasingly focusing on compounds like 2-Chloro-N-(2-methyl-2-phenoxypropyl)propanamide to develop next-generation formulations.

The chemical structure of 2-Chloro-N-(2-methyl-2-phenoxypropyl)propanamide features a chloro-substituted propanamide backbone linked to a phenoxypropyl group. This configuration contributes to its reactivity and potential utility in synthetic chemistry. Recent studies have highlighted its role as a key intermediate in the synthesis of more complex molecules, particularly in the development of novel agrochemicals. The compound's CAS No. 2411310-67-1 is frequently searched in scientific databases, reflecting its relevance in contemporary research.

In the context of modern agricultural challenges, such as pesticide resistance and environmental sustainability, 2-Chloro-N-(2-methyl-2-phenoxypropyl)propanamide offers a promising avenue for innovation. Researchers are investigating its potential as a building block for eco-friendly herbicides and fungicides. The compound's structural versatility allows for modifications that can enhance efficacy while minimizing ecological impact. This aligns with the global trend toward "green chemistry" and sustainable farming practices, topics that dominate current discussions in the agrochemical industry.

From a pharmaceutical perspective, 2-Chloro-N-(2-methyl-2-phenoxypropyl)propanamide has also been explored for its bioactive properties. While not yet widely used in drug development, its molecular framework suggests potential applications in medicinal chemistry. The phenoxypropyl moiety, in particular, is a common feature in compounds with biological activity, making this molecule a subject of interest for further study. Researchers are keen to understand its interactions with biological targets, which could lead to breakthroughs in therapeutic agent design.

The synthesis of 2-Chloro-N-(2-methyl-2-phenoxypropyl)propanamide typically involves multi-step organic reactions, including amidation and etherification processes. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are employed to confirm its purity and structural integrity. These methods ensure that the compound meets the stringent quality standards required for research and industrial applications. The precise synthesis route is often optimized to improve yield and reduce waste, reflecting the principles of sustainable chemistry.

In the realm of intellectual property, CAS No. 2411310-67-1 has been referenced in several patents related to agrochemical formulations. This underscores its commercial potential and the competitive nature of research in this area. Companies and academic institutions are actively exploring proprietary technologies to leverage this compound's unique properties. The growing patent activity around 2-Chloro-N-(2-methyl-2-phenoxypropyl)propanamide highlights its strategic importance in the agrochemical sector.

Environmental and safety considerations are paramount when working with 2-Chloro-N-(2-methyl-2-phenoxypropyl)propanamide. While it is not classified as a hazardous substance under current regulations, proper handling and disposal protocols must be followed to ensure workplace safety and environmental protection. Researchers are encouraged to adhere to Good Laboratory Practices (GLP) and regulatory guidelines when conducting experiments with this compound. These precautions are essential to maintain the integrity of scientific research and protect human health.

The future prospects for 2-Chloro-N-(2-methyl-2-phenoxypropyl)propanamide are closely tied to advancements in agrochemical and pharmaceutical sciences. As the demand for innovative solutions grows, this compound is likely to play a pivotal role in the development of new products. Its versatility and potential for modification make it a valuable asset in the toolkit of synthetic chemists and formulation scientists. Ongoing research will continue to uncover new applications and optimize its performance in various contexts.

In summary, 2-Chloro-N-(2-methyl-2-phenoxypropyl)propanamide (CAS No. 2411310-67-1) represents a fascinating area of study with broad implications for agriculture and medicine. Its unique chemical properties and potential applications make it a subject of enduring interest for researchers and industry professionals alike. As scientific understanding evolves, this compound is poised to contribute significantly to the advancement of sustainable and effective chemical solutions.